Cas no 80352-42-7 (2-(4-Bromophenyl)-2-oxoacetaldehyde hydrate)

2-(4-Bromophenyl)-2-oxoacetaldehyde hydrate structure
80352-42-7 structure
Product Name:2-(4-Bromophenyl)-2-oxoacetaldehyde hydrate
CAS No:80352-42-7
MF:C8H7BrO3
MW:231.043381929398
MDL:MFCD09260478
CID:60203
PubChem ID:12329346
Update Time:2025-04-18

2-(4-Bromophenyl)-2-oxoacetaldehyde hydrate Chemical and Physical Properties

Names and Identifiers

    • 4-Bromophenylglyoxal hydrate
    • 1-(4-bromophenyl)-2,2-dihydroxyEthanone
    • (4-Bromophenyl)(oxo)acetaldehyde hydrate
    • (4-Brom-phenyl)-glyoxal
    • 1-(4-Brom-phenyl)-2,2-dihydroxy-aethanon
    • 4-Brom-11.12-dioxo-1-aethyl-benzol
    • 4-bromophenylglyoxal monohydrate
    • Ethanone,1-(4-bromophenyl)-2,2-dihydroxy
    • p-Brom-benzoyl-formaldehyd
    • 859775-25-0
    • 4-Bromophenyl glyoxal hydrate
    • 2-(4-bromophenyl)-2-oxoacetaldehyde hydrate
    • CS-13003
    • 2-(4-Bromophenyl)-2-oxoacetaldehyde,hydrate
    • p-bromophenylglyoxal hydrate
    • 2-(4-bromophenyl)-2-oxoacetaldehyde;hydrate
    • MFCD09260478
    • AKOS015855152
    • AMY3719
    • A19746
    • J-514835
    • 80352-42-7
    • MidecamycinAcetate
    • AB49987
    • A863371
    • 4-Bromophenylglyoxalhydrate
    • DB-133543
    • 2-(4-Bromophenyl)-2-oxoacetaldehyde hydrate
    • MDL： MFCD09260478
    • Inchi： 1S/C8H5BrO2.H2O/c9-7-3-1-6(2-4-7)8(11)5-10;/h1-5H;1H2
    • InChI Key： IOONPDHKLYFDML-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(C(C=O)=O)=CC=1.O

Computed Properties

  • Exact Mass: 229.95800
  • Monoisotopic Mass: 229.957857
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Color/Form: Not available
  • Density: Not available
  • Melting Point: 132°C
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.627
  • PSA: 57.53000
  • LogP: 0.94250
  • Vapor Pressure: Not available

2-(4-Bromophenyl)-2-oxoacetaldehyde hydrate Security Information

2-(4-Bromophenyl)-2-oxoacetaldehyde hydrate Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-(4-Bromophenyl)-2-oxoacetaldehyde hydrate Pricemore >>

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abcr
AB148863-1 g
4-Bromophenylglyoxal hydrate; 95%
 80352-42-7
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2-(4-Bromophenyl)-2-oxoacetaldehyde hydrate Production Method

2-(4-Bromophenyl)-2-oxoacetaldehyde hydrate Related Literature

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